![molecular formula C13H13BO3 B139805 2-Benzyloxyphenylboronic acid CAS No. 190661-29-1](/img/structure/B139805.png)
2-Benzyloxyphenylboronic acid
Overview
Description
2-Benzyloxyphenylboronic acid is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is also a reagent used in the preparation of different kinase inhibitors .
Synthesis Analysis
Pinacolboronate esters, which include this compound, are widely used in the Suzuki coupling reaction to connect organic building blocks for the total synthesis of complex molecules . The 2-aminopyrimidine-5-pinacolboronate ester was used as a starting material in the synthesis of a development compound .
Molecular Structure Analysis
The molecular formula of this compound is C13H13BO3 .
Chemical Reactions Analysis
This compound is used in various chemical reactions such as Palladium complex-catalyzed selective hydroxylation, Palladium (II)-catalyzed oxidative Heck reactions, Metal-free electrophilic fluorination, and Suzuki-Miyaura cross-coupling reactions .
Physical And Chemical Properties Analysis
This compound appears as a crystalline powder or powder that is white to pale yellow in color . It is odorless and insoluble in water . Its molecular weight is 228.05 g/mol .
Scientific Research Applications
Anticancer Potential
2-Benzyloxyphenylboronic acid and related compounds have shown significant antiproliferative and proapoptotic properties in various cancer cell lines. For instance, studies have revealed that phenylboronic acid derivatives can induce apoptosis in ovarian cancer cells through cell cycle arrest in the G2/M phase, accompanied by caspase-3 activation (Psurski et al., 2018).
Organic Synthesis and Catalysis
This compound plays a role in organic synthesis, particularly in the Rhodium(I)-catalyzed carboxylation of aryl- and alkenylboronic esters with CO2. This process yields benzoic acid derivatives and alpha, beta-unsaturated carboxylic acids, useful in the preparation of various functionalized aryl- and alkenyl-carboxylic acids (Ukai et al., 2006).
Antifungal and Antimicrobial Activities
Compounds like benzosiloxaboroles, analogues of benzoxaboroles which are derivatives of phenylboronic acids, exhibit significant antifungal and potential small-molecule therapeutic properties. Their increased Lewis acidity, particularly when fluorinated or with added phenyl groups, enhances their bioactivity (Brzozowska et al., 2015). Similarly, certain benzoxaboroles have been shown to have antimicrobial properties, indicating potential applications in cancer treatment and as molecular receptors for sugars and glycoconjugates (Adamczyk-Woźniak et al., 2009).
Bioconjugation
This compound derivatives, such as frustrated benzoxaborole, have been explored for their applications in bioconjugation. These compounds have shown potential in forming stable hemiaminal ether structures, including effective reactions with proteins like lysozyme (Bhangu et al., 2020).
Material Science and Electrochemistry
In material science, derivatives of this compound have been utilized in the creation of novel liquid crystalline materials, exhibiting diverse phases like nematic, smectic, and chiral smectic C phases (Sharma et al., 2003). In electrochemistry, related compounds like 2-(Pentafluorophenyl)-tetrafluoro-1,3,2-benzodioxaborole have been reported as bifunctional electrolyte additives for lithium-ion batteries, showcasing their versatility in this field (Chen & Amine, 2007).
Bioorthogonal Chemistry
This compound derivatives are also significant in bioorthogonal chemistry. For example, the combination of 2-formylphenylboronic acid with 4-hydrazinylbenzoic acid in aqueous solution leads to stable products useful for protein conjugation, demonstrating its orthogonality to protein functional groups (Dilek et al., 2015).
Mechanism of Action
Target of Action
2-Benzyloxyphenylboronic acid is primarily used as a reactant in various chemical reactions
Mode of Action
The compound interacts with other reactants in a reaction environment through its boronic acid group. It is known to participate in Palladium complex-catalyzed selective hydroxylation , Palladium (II)-catalyzed oxidative Heck reactions , Metal-free electrophilic fluorination , and Suzuki-Miyaura cross-coupling reactions .
Biochemical Pathways
It plays a significant role in the suzuki–miyaura (sm) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Result of Action
The primary result of the action of this compound is the formation of new compounds through the reactions it participates in. For example, in Suzuki-Miyaura cross-coupling reactions, it helps form new carbon-carbon bonds .
Biochemical Analysis
Biochemical Properties
2-Benzyloxyphenylboronic acid is known to participate in several biochemical reactions. It has been used as a reactant in palladium complex-catalyzed selective hydroxylation, palladium (II)-catalyzed oxidative Heck reactions, metal-free electrophilic fluorination, and Suzuki-Miyaura cross-coupling reactions
Cellular Effects
They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role in Suzuki-Miyaura cross-coupling reactions . In these reactions, this compound acts as a nucleophile, being transferred from boron to palladium during the transmetalation step .
Temporal Effects in Laboratory Settings
Boronic acids are generally stable and readily prepared, making them suitable for use in various reactions .
Metabolic Pathways
Boronic acids are known to participate in various metabolic processes, often acting as enzyme inhibitors or activators .
Properties
IUPAC Name |
(2-phenylmethoxyphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13BO3/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9,15-16H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCAIDINWZOCYQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=CC=C1OCC2=CC=CC=C2)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378308 | |
Record name | 2-Benzyloxyphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10378308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
190661-29-1 | |
Record name | 2-Benzyloxyphenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10378308 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2-(benzyloxy)phenyl)boronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.